Tioclomarol-d4
Tioclomarol-d4
Brand Name:
Vulcanchem
CAS No.:
1346599-68-5
VCID:
VC0120851
InChI:
InChI=1S/C22H16Cl2O4S/c23-13-7-5-12(6-8-13)16(25)11-15(18-9-10-19(24)29-18)20-21(26)14-3-1-2-4-17(14)28-22(20)27/h1-10,15-16,25-26H,11H2/i5D,6D,7D,8D
SMILES:
C1=CC=C2C(=C1)C(=C(C(=O)O2)C(CC(C3=CC=C(C=C3)Cl)O)C4=CC=C(S4)Cl)O
Molecular Formula:
C22H16Cl2O4S
Molecular Weight:
451.35
Tioclomarol-d4
CAS No.: 1346599-68-5
Reference Standards
VCID: VC0120851
Molecular Formula: C22H16Cl2O4S
Molecular Weight: 451.35
CAS No. | 1346599-68-5 |
---|---|
Product Name | Tioclomarol-d4 |
Molecular Formula | C22H16Cl2O4S |
Molecular Weight | 451.35 |
IUPAC Name | 3-[3-(4-chloro-2,3,5,6-tetradeuteriophenyl)-1-(5-chlorothiophen-2-yl)-3-hydroxypropyl]-4-hydroxychromen-2-one |
Standard InChI | InChI=1S/C22H16Cl2O4S/c23-13-7-5-12(6-8-13)16(25)11-15(18-9-10-19(24)29-18)20-21(26)14-3-1-2-4-17(14)28-22(20)27/h1-10,15-16,25-26H,11H2/i5D,6D,7D,8D |
Standard InChIKey | WRGOVNKNTPWHLZ-KDWZCNHSSA-N |
SMILES | C1=CC=C2C(=C1)C(=C(C(=O)O2)C(CC(C3=CC=C(C=C3)Cl)O)C4=CC=C(S4)Cl)O |
Synonyms | 3-[3-(4-Chlorophenyl-d4)-1-(5-chloro-2-thienyl)-3-hydroxypropyl]-4-hydroxy-2H-1-benzopyran-2-one; Apegmone-d4; 3-[5-Chloro-α-(p-chloro-β-hydroxy(phen-d4)ethyl)-2-thenyl]-4-hydroxy-coumarin; |
Last Modified | Aug 20 2021 |
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